Cas no 202664-54-8 (1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one)

1-[3-Fluoro-5-(trifluoromethyl)phenyl]ethan-1-one is a fluorinated aromatic ketone characterized by its distinct trifluoromethyl and fluoro substituents on the phenyl ring. This structural configuration enhances its reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of electron-withdrawing groups facilitates selective transformations, such as nucleophilic substitutions or cross-coupling reactions. Its high purity and well-defined chemical properties ensure consistent performance in research and industrial processes. The compound’s compatibility with a range of reaction conditions further underscores its utility in developing advanced fluorinated compounds. Proper handling and storage are recommended due to its potential sensitivity to moisture and light.
1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one structure
202664-54-8 structure
Product Name:1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one
CAS No:202664-54-8
MF:C9H6F4O
MW:206.136956691742
MDL:MFCD00061250
CID:92319
PubChem ID:2737534
Update Time:2025-06-08

1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Fluoro-5-(trifluoromethyl)phenyl)ethanone
    • 3'-Fluoro-5'-(trifluoromethyl)acetophenone
    • 1-[3-fluoro-5-(trifluoromethyl)phenyl]ethanone
    • 3′-Fluoro-5′-(trifluoromethyl)acetophenone
    • 1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one
    • CS-0102287
    • MFCD00061250
    • DTXSID60372119
    • SY061853
    • AKOS015853054
    • ACETONECARBOXYMETHOXIME
    • Ethanone, 1-[3-fluoro-5-(trifluoromethyl)phenyl]-
    • Ethanone,1-[3-fluoro-5-(trifluoromethyl)phenyl]-
    • A814367
    • FT-0615699
    • 3-fluoro-5-(trifluoromethyl)acetophenone
    • AB02412
    • EN300-1929907
    • 3 inverted exclamation mark -Fluoro-5 inverted exclamation mark -(trifluoromethyl)acetophenone
    • SCHEMBL1198922
    • 1-(3-Fluoro-5-(trifluoromethyl)phenyl)ethan-1-one
    • 202664-54-8
    • 3 inverted exclamation marka-Fluoro-5 inverted exclamation marka-(trifluoromethyl)acetophenone
    • DB-045143
    • 3''-Fluoro-5''-(trifluoromethyl)acetophenone
    • DTXCID70323152
    • 639-302-8
    • MDL： MFCD00061250
    • Inchi： 1S/C9H6F4O/c1-5(14)6-2-7(9(11,12)13)4-8(10)3-6/h2-4H,1H3
    • InChI Key： BDIYAWLPLVWTJY-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(C)=O)C=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 206.03500
  • Monoisotopic Mass: 206.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.299
  • Boiling Point: 180.6 °C at 760 mmHg
  • Flash Point: 65.9 °C
  • Refractive Index: 1.449
  • PSA: 17.07000
  • LogP: 3.04710
  • Solubility: Not determined

1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/38
  • Safety Term：S26;S36
  • HazardClass：IRRITANT

1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-CJ996-250mg
3'-Fluoro-5'-(trifluoromethyl)acetophenone
 202664-54-8 97%
250mg
 ￥163.0 2022-02-28
Fluorochem
006377-1g
3'-Fluoro-5'-(trifluoromethyl)acetophenone
 202664-54-8 98%
1g
 ￡13.00 2022-03-01
Fluorochem
006377-5g
3'-Fluoro-5'-(trifluoromethyl)acetophenone
 202664-54-8 98%
5g
 ￡54.00 2022-03-01
Fluorochem
006377-10g
3'-Fluoro-5'-(trifluoromethyl)acetophenone
 202664-54-8 98%
10g
 ￡96.00 2022-03-01
Fluorochem
006377-50g
3'-Fluoro-5'-(trifluoromethyl)acetophenone
 202664-54-8 98%
50g
 ￡426.00 2022-03-01
Ambeed
A657346-250mg
1-(3-Fluoro-5-(trifluoromethyl)phenyl)ethanone
 202664-54-8 95%
250mg
 $8.00 2021-07-07
Ambeed
A657346-1g
1-(3-Fluoro-5-(trifluoromethyl)phenyl)ethanone
 202664-54-8 95%
1g
 $30.0 2024-07-28
Ambeed
A657346-5g
1-(3-Fluoro-5-(trifluoromethyl)phenyl)ethanone
 202664-54-8 95%
5g
 $37.0 2024-07-28
Ambeed
A657346-25g
1-(3-Fluoro-5-(trifluoromethyl)phenyl)ethanone
 202664-54-8 95%
25g
 $148.0 2024-07-28
Alichem
A015000011-1g
3'-Fluoro-5'-(trifluoromethyl)acetophenone
 202664-54-8 97%
1g
 $1460.20 2023-09-02

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